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Compound of Interest

Compound Name: Benzo[a]pyrene-d12

Cat. No.: B107138 Get Quote

This guide provides a comprehensive overview of the key physical properties of

Benzo[a]pyrene-d12, a deuterated polycyclic aromatic hydrocarbon (PAH). The information is

tailored for researchers, scientists, and professionals in drug development who require precise

data and methodologies for their work with this compound.

Core Physical Properties
Benzo[a]pyrene-d12 is a solid substance at room temperature.[1][2] Its physical

characteristics are crucial for its handling, formulation, and analysis in a laboratory setting.

Data Presentation
The following tables summarize the available quantitative data for the melting point and

solubility of Benzo[a]pyrene-d12. Due to the limited availability of quantitative solubility data

for the deuterated form, qualitative data is provided, along with quantitative data for the non-

deuterated analog, Benzo[a]pyrene, for reference.

Table 1: Melting Point of Benzo[a]pyrene-d12

Property Value Reference

Melting Point 177 - 180 °C [1][2][3]

Table 2: Solubility of Benzo[a]pyrene-d12 and Benzo[a]pyrene
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Compound Solvent Solubility Reference

Benzo[a]pyrene-d12 Chloroform Slightly Soluble

Ethyl Acetate Slightly Soluble

Hexanes Slightly Soluble

Methylene Chloride 1 mg/mL

Cyclohexane 100 µg/mL

Acetonitrile 100 µg/mL

Benzo[a]pyrene (non-

deuterated)
Water 0.2 to 6.2 µg/L

Water
4.0 x 10-6 g/L (at

27°C)

Experimental Protocols
The following are detailed methodologies for determining the melting point and solubility of

polycyclic aromatic hydrocarbons like Benzo[a]pyrene-d12.

Melting Point Determination
The melting point of a crystalline solid is a critical indicator of its purity. For Benzo[a]pyrene-
d12, a standard method involves the use of a capillary melting point apparatus.

Methodology:

Sample Preparation: A small, finely powdered sample of Benzo[a]pyrene-d12 is packed into

a capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block with a thermometer or a digital temperature sensor.

Heating: The sample is heated at a controlled rate. Initially, a rapid heating rate can be used

to approach the expected melting point.
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Observation: As the temperature nears the anticipated melting point, the heating rate is

slowed to approximately 1-2 °C per minute.

Melting Range: The temperature at which the first drop of liquid appears and the temperature

at which the entire sample becomes liquid are recorded. This range is reported as the

melting point. For a pure compound, this range is typically narrow.

Solubility Determination
Determining the solubility of a compound like Benzo[a]pyrene-d12, which has low aqueous

solubility, requires sensitive analytical techniques. A common method is the shake-flask method

followed by spectroscopic or chromatographic analysis.

Methodology:

Equilibrium Saturation: An excess amount of solid Benzo[a]pyrene-d12 is added to a known

volume of the solvent (e.g., water, organic solvent) in a sealed flask.

Agitation: The flask is agitated at a constant temperature for an extended period (e.g., 24-48

hours) to ensure that equilibrium is reached and the solution is saturated.

Phase Separation: The mixture is allowed to stand undisturbed to allow the undissolved solid

to settle. Alternatively, centrifugation or filtration can be used to separate the solid from the

liquid phase.

Quantification: A known volume of the clear, saturated solution is carefully removed. The

concentration of the dissolved Benzo[a]pyrene-d12 is then determined using a suitable

analytical method, such as:

High-Performance Liquid Chromatography (HPLC): This is a highly sensitive and specific

method for quantifying PAHs. A calibration curve is generated using standards of known

concentrations to determine the concentration of the sample.

UV-Visible Spectroscopy: The absorbance of the saturated solution is measured at a

wavelength where Benzo[a]pyrene-d12 has a strong absorbance. The concentration is

calculated using the Beer-Lambert law and a predetermined molar absorptivity.
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Gas Chromatography-Mass Spectrometry (GC-MS): This technique provides high

sensitivity and specificity for the analysis of PAHs.

Mandatory Visualization
The following diagram illustrates a generalized workflow for the determination of the physical

properties of a chemical compound like Benzo[a]pyrene-d12.
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Experimental Workflow for Physical Property Determination
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Workflow for Physical Property Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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